5-Bromo-2-fluoro-DL-phenylalanine
Overview
Description
5-Bromo-2-fluoro-DL-phenylalanine is a chiral amino acid analog. It has a molecular weight of 262.08 g/mol . The IUPAC name for this compound is 2-amino-3-(4-bromophenyl)propanoic acid .
Synthesis Analysis
The synthesis of fluorinated compounds, like 5-Bromo-2-fluoro-DL-phenylalanine, has attracted attention from biologists and chemists . Enzymatic methods are essential for the synthesis of these compounds . Of all enzyme-catalyzed synthesis methods, the direct formation of the C-F bond by fluorinase is the most effective and promising method .
Molecular Structure Analysis
The geometrical parameters and energies of p-Bromo-dl-phenylalanine, a compound similar to 5-Bromo-2-fluoro-DL-phenylalanine, were examined using DFT/B3LYP method with 6–311++G (d,p) basis sets calculations . The geometry of the molecule was fully optimized .
Chemical Reactions Analysis
The introduction of fluorine atoms into organic compound molecules can give these compounds new functions and make them have better performance . Achieving selective fluorination is still a huge challenge under mild conditions .
Physical And Chemical Properties Analysis
5-Bromo-2-fluoro-DL-phenylalanine is a solid . The molecular weight of this compound is 262.08 g/mol .
Scientific Research Applications
Drug Development and Therapeutics
Fluorinated phenylalanines, including 5-Bromo-2-fluoro-DL-phenylalanine, have garnered significant attention in drug research. Here’s why:
- Enzyme Inhibition : These compounds serve as potential enzyme inhibitors due to their unique structural modifications. By incorporating fluorine atoms, they can modulate enzyme activity, making them valuable targets for drug design .
- Therapeutic Agents : 5-Bromo-2-fluoro-DL-phenylalanine contributes to the development of novel therapeutic agents. Its presence in drug molecules can enhance bioavailability, stability, and pharmacokinetics .
- Peptide-Based Vaccines : When incorporated into peptide-based vaccines, fluorinated phenylalanines improve catabolic stability. This stability is crucial for therapeutic proteins and vaccine efficacy .
Imaging Techniques
The unique properties of fluorinated phenylalanines extend beyond therapeutics:
- Positron Emission Tomography (PET) : Researchers use these compounds for topography imaging of tumor ecosystems. The fluorine atom allows precise visualization of tumor sites, aiding in cancer diagnosis and monitoring .
Protein Engineering and Stability
Fluorinated amino acids impact protein structure and stability:
- Catabolic Stability : Incorporating fluorinated aromatic amino acids, such as 5-Bromo-2-fluoro-DL-phenylalanine, into proteins enhances their stability. This property is especially valuable for therapeutic proteins .
- Peptide Structure : The position and number of fluorine atoms within amino acid chains influence peptide folding, interactions, and overall stability .
Chemical Properties and Bioavailability
The introduction of fluorine into phenylalanine leads to several intriguing effects:
Safety and Hazards
Future Directions
Fluorinated compounds are widely used in the fields of molecular imaging, pharmaceuticals, and materials . The synthesis of fluorides has attracted more and more attention from biologists and chemists . This suggests that the study and application of compounds like 5-Bromo-2-fluoro-DL-phenylalanine will continue to be a significant area of research in the future.
Mechanism of Action
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 5-Bromo-2-fluoro-DL-phenylalanine is not clearly outlined in the available resources. Factors such as temperature, pH, and the presence of other molecules could potentially influence the action of this compound. For instance, the compound has a decomposition temperature of 262-263 °C , suggesting that it might be stable under physiological conditions
properties
IUPAC Name |
2-amino-3-(5-bromo-2-fluorophenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrFNO2/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTRLZMUWHKJRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)CC(C(=O)O)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701307018 |
Source
|
| Record name | 5-Bromo-2-fluorophenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701307018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
439587-18-5 |
Source
|
| Record name | 5-Bromo-2-fluorophenylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=439587-18-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2-fluorophenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701307018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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